Cas no 92199-03-6 ({4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile)

{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile structure
92199-03-6 structure
Product name:{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
CAS No:92199-03-6
MF:C14H13N3I2
MW:477.08112
CID:1972170
PubChem ID:251372

{4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • {4-[bis(2-iodoethyl)amino]benzylidene}propanedinitrile
    • 2-[[4-[bis(2-iodoethyl)amino]phenyl]methylidene]propanedinitrile
    • NSC71700
    • DTXSID40290908
    • 2-(4-(Bis(2-iodoethyl)amino)benzylidene)malononitrile
    • ({4-[Bis(2-iodoethyl)amino]phenyl}methylidene)propanedinitrile
    • 92199-03-6
    • NSC-71700
    • Inchi: InChI=1S/C14H13I2N3/c15-5-7-19(8-6-16)14-3-1-12(2-4-14)9-13(10-17)11-18/h1-4,9H,5-8H2
    • InChI Key: JEMPHGAOQKRMPF-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C=C(C#N)C#N)N(CCI)CCI

Computed Properties

  • Exact Mass: 476.92
  • Monoisotopic Mass: 476.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 1.97
  • Boiling Point: 522.2°C at 760 mmHg
  • Flash Point: 269.6°C
  • Refractive Index: 1.723
  • PSA: 50.82000
  • LogP: 3.79356

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